Cas no 835650-90-3 (Benzenesulfonamide, N-(4-iodo-2-butenyl)-4-methyl-N-2-propenyl-)
835650-90-3 structure
Product Name:Benzenesulfonamide, N-(4-iodo-2-butenyl)-4-methyl-N-2-propenyl-
CAS No:835650-90-3
MF:C14H18INO2S
MW:391.267694950104
CID:668979
PubChem ID:71415035
Update Time:2025-04-19
Benzenesulfonamide, N-(4-iodo-2-butenyl)-4-methyl-N-2-propenyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, N-(4-iodo-2-butenyl)-4-methyl-N-2-propenyl-
- N-(4-iodobut-2-enyl)-4-methyl-N-prop-2-enylbenzenesulfonamide
- N-(4-Iodobut-2-en-1-yl)-4-methyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide
- DTXSID90834457
- 835650-90-3
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- Inchi: 1S/C14H18INO2S/c1-3-11-16(12-5-4-10-15)19(17,18)14-8-6-13(2)7-9-14/h3-9H,1,10-12H2,2H3
- InChI Key: FIDYZYHAAGMYMG-UHFFFAOYSA-N
- SMILES: ICC=CCN(CC=C)S(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 391.01030g/mol
- Monoisotopic Mass: 391.01030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 45.8Ų
Benzenesulfonamide, N-(4-iodo-2-butenyl)-4-methyl-N-2-propenyl- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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